Cas no 1228577-04-5 (tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate
• CAS No: 1228577-04-5
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD30254301
• CID: 4510624
• PubChem ID: 96012531
• Update Time: 2025-10-28

tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-methyl-, 1,1-dimethylethyl ester, (4R)-
• tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate
• 1228577-04-5
• EN300-19717856

• MDL： MFCD30254301
• Inchi： 1S/C10H19NO2/c1-7-5-8(11-6-7)9(12)13-10(2,3)4/h7-8,11H,5-6H2,1-4H3/t7-,8+/m1/s1
• InChI Key： LVAHBPPNQCANQQ-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1C[C@@H](C)CN1)=O

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate

Introduction to tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate (CAS No: 1228577-04-5)

Tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 1228577-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry defined by the (2S,4R) configuration and the presence of a tert-butyl group at the 1-position contribute to its distinct chemical properties and biological interactions.

The structural framework of tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate encompasses a pyrrolidine ring substituted with a methyl group at the 4-position and a carboxylate functionality at the 2-position. This arrangement not only influences its solubility and metabolic stability but also modulates its binding affinity to biological targets. The tert-butyl moiety, in particular, serves as a steric hindrance that can enhance selectivity in drug design, preventing off-target interactions that might lead to adverse effects.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as key scaffolds in the development of novel therapeutic agents. The stereochemical integrity of (2S,4R)-4-methylpyrrolidine-2-carboxylate has been extensively studied in the context of enzyme inhibition and receptor binding. For instance, modifications in this scaffold have been explored for their potential in treating neurological disorders, where precise stereochemistry is critical for efficacy and safety.

One of the most compelling aspects of tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate is its utility as an intermediate in synthetic chemistry. Its chiral center allows for further derivatization into more complex molecules, making it a valuable building block for drug discovery programs. Researchers have leveraged this compound to develop libraries of analogs with tailored biological activities. For example, studies have demonstrated its role in modulating G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.

The pharmacokinetic profile of tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate has also been scrutinized in preclinical studies. The carboxylate group enhances water solubility, facilitating better absorption and distribution within the body. Additionally, the bulky tert-butyl group can influence metabolic pathways, potentially leading to prolonged half-life and improved bioavailability. These characteristics make it an attractive candidate for further development into a lead compound or prodrug.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate for biological activity. Machine learning models have been trained on large datasets of known drug candidates to predict binding affinities and pharmacokinetic properties. This approach has accelerated the discovery process by identifying promising derivatives without extensive experimental validation.

The synthesis of tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate presents unique challenges due to its stereogenic centers. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric purity. However, recent innovations in asymmetric catalysis have provided more efficient methods for constructing these complex molecules. For instance, transition metal-catalyzed reactions have been employed to achieve high yields with minimal racemization.

In conclusion, tert-butyl (2S,4R)-4-methylpyrrolidine-2-carboxylate represents a significant advancement in medicinal chemistry. Its unique structural features and well-documented biological activities make it a valuable asset in drug development pipelines. As research continues to uncover new therapeutic applications for pyrrolidine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.